Cas no 6620-95-7 (H-Ser-Ser-OH)

• Product Name: H-Ser-Ser-OH
• CAS No: 6620-95-7
• MF: C₆H₁₂N₂O₅
• MW: 192.169881820679
• MDL: MFCD00191021
• CID: 863431
• Update Time: 2025-06-09

H-Ser-Ser-OH Chemical and Physical Properties

Names and Identifiers

• n-serylserine
• Serylserine
• H-Ser-Ser-OH
• L-SER-SER

• MDL： MFCD00191021
• Inchi： 1S/C6H12N2O5/c7-3(1-9)5(11)8-4(2-10)6(12)13/h3-4,9-10H,1-2,7H2,(H,8,11)(H,12,13)/t3-,4-/m0/s1
• InChI Key： XZKQVQKUZMAADP-IMJSIDKUSA-N
• SMILES： OC[C@@H](C(N[C@H](C(=O)[O-])CO)=O)[NH3+]

Computed Properties

• Exact Mass: 192.07466
• Monoisotopic Mass: 192.074622
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _4.9
• Topological Polar Surface Area: 133

Experimental Properties

• Density: 1.506±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 228-230 ºC
• Boiling Point: 633.7°C at 760 mmHg
• Flash Point: 337°C
• Refractive Index: 1.565
• Solubility: Soluble (999 g/l) (25 º C),
• PSA: 132.88
• LogP: -2.04110

H-Ser-Ser-OH Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dipeptides

Additional information on H-Ser-Ser-OH

Comprehensive Overview of H-Ser-Ser-OH (CAS No. 6620-95-7): Properties, Applications, and Research Insights

The dipeptide H-Ser-Ser-OH (CAS No. 6620-95-7), also known as Ser-Ser or L-Seryl-L-serine, is a biologically active compound composed of two serine amino acids linked by a peptide bond. This molecule has garnered significant attention in biochemical and pharmaceutical research due to its role in protein synthesis, cell signaling, and potential therapeutic applications. With the growing interest in peptide-based therapeutics and nutraceuticals, H-Ser-Ser-OH stands out as a subject of exploration for its structural simplicity and functional versatility.

Structurally, H-Ser-Ser-OH features two serine residues, each contributing a hydroxyl group (-OH) that enhances its solubility in aqueous environments. This property makes it valuable for studies involving protein folding, enzyme-substrate interactions, and biomaterial design. Researchers have investigated its potential in wound healing and skin regeneration, aligning with the rising demand for cosmeceutical ingredients and anti-aging solutions. The compound’s CAS No. 6620-95-7 is frequently referenced in databases like PubChem and ChemSpider, underscoring its relevance in scientific literature.

In the context of sustainable biotechnology, H-Ser-Ser-OH is explored as a building block for bioactive hydrogels and drug delivery systems. Its biodegradability and low toxicity align with the global shift toward green chemistry and eco-friendly biomaterials. Recent studies highlight its utility in 3D bioprinting, a cutting-edge field addressing organ transplantation shortages. These advancements resonate with trending searches such as "peptides in regenerative medicine" and "amino acids for tissue engineering," reflecting public curiosity about innovative healthcare solutions.

From a commercial perspective, H-Ser-Ser-OH is supplied by specialty chemical vendors catering to pharmaceutical R&D and academic laboratories. Quality benchmarks like HPLC purity and MS/ NMR validation are critical for buyers, as emphasized by queries like "CAS 6620-95-7 supplier specifications". The compound’s stability under physiological conditions also makes it a candidate for oral peptide formulations, a niche gaining traction due to patient preference over injectables.

Ongoing research explores H-Ser-Ser-OH’s role in modulating oxidative stress and inflammatory pathways, topics frequently searched in connection with chronic diseases and personalized medicine. Its dual serine motif may influence kinase activity, sparking interest in cancer therapeutics. However, rigorous clinical trials are needed to validate these hypotheses, a point often raised in forums discussing "peptide drug development challenges."

In summary, H-Ser-Ser-OH (CAS No. 6620-95-7) exemplifies the intersection of basic science and applied research. Its multifaceted applications—from biomaterials to drug discovery—mirror the broader trends in life sciences innovation. As search queries evolve toward "sustainable peptide synthesis" and "amino acid derivatives in health," this dipeptide remains a compelling case study for researchers and industry stakeholders alike.